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An in-depth comparison of experimental techniques and findings for the Weyl semimetal
Niobium Phosphide (NbP) and its analogues, providing researchers with a comprehensive
guide to the validation of its predicted topological surface states.

The discovery of Weyl semimetals has opened a new frontier in condensed matter physics,
promising novel electronic phenomena and potential applications in next-generation
technologies. Niobium Phosphide (NbP) stands out as a key material in this class. Theoretical
models predict the existence of unique, topologically protected surface states in NbP, known as
Fermi arcs, which are a hallmark of its Weyl semimetal nature. The experimental verification of
these predictions is crucial for fundamental understanding and technological advancement.
This guide provides a comparative overview of the experimental validation of topological
surface states in NbP, with a focus on Angle-Resolved Photoemission Spectroscopy (ARPES),
Scanning Tunneling Microscopy/Spectroscopy (STM/STS), and quantum oscillation
measurements. We also draw comparisons with other members of the transition metal
monopnictide family, namely Tantalum Arsenide (TaAs), Niobium Arsenide (NbAs), and
Tantalum Phosphide (TaP).

Experimental Workflow for Validating Topological
Surface States

The journey from a theoretically predicted topological material to an experimentally verified one
involves a series of sophisticated surface-sensitive and bulk-sensitive techniques. The
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following diagram illustrates a typical workflow employed by researchers to validate the
topological surface states in materials like NbP.
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A typical experimental workflow for validating topological surface states.

Comparative Analysis of Experimental Data

The experimental validation of topological surface states in NbP and its analogues relies on a
confluence of evidence from multiple techniques. Below, we present a summary of key
guantitative data obtained from these experiments.

Angle-Resolved Photoemission Spectroscopy (ARPES)

ARPES is a powerful technique that directly probes the electronic band structure of a material's
surface. In the context of Weyl semimetals, ARPES is instrumental in visualizing the predicted

Fermi arcs.
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] Surface Key ARPES Quantitative Data
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Termination Findings (Approximate)
Clear "spoon" and
"bow tie" shaped
surface states are
observed.[1] The Separation of W2
NbP P-terminated separation between Weyl nodes: ~0.06

Weyl nodes is smaller
compared to TaAs,
indicating weaker

spin-orbit coupling.[2]

A2]

Nb-terminated

The distinct "spoon”
and "bow tie" features

are absent.[1]

TaAs

As-terminated

Prominently observed
Fermi arcs connecting
the projections of

Weyl nodes.

Separation of Weyl
nodes: ~0.15 A-1[2]

NbAs

As-terminated

Similar to TaAs,
exhibits clear Fermi

arc surface states.

TaP

P-terminated

Observation of both
bulk Weyl cones and

surface Fermi arcs.

Quantum Oscillation Measurements

Quantum oscillation measurements, such as the de Haas-van Alphen (dHvA) and Shubnikov-

de Haas (SdH) effects, are bulk-sensitive probes of the Fermi surface. By analyzing the

oscillations in magnetization or resistivity as a function of a magnetic field, researchers can

extract crucial information about the Fermi surface pockets, effective masses of charge

carriers, and the non-trivial Berry phase associated with Weyl fermions.
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o the linear dispersion
of non-trivial Berry )
o near Weyl points.[4]
phase, confirming the

presence of Weyl

fermions.[4]

Clear quantum
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TaAs SdH observed, allowing for -
the mapping of the

Fermi surface.

Pronounced quantum
oscillations are

NbAs SdH detected even in -
microstructured

devices.

TaP - - -

Experimental Protocols

Detailed and precise experimental protocols are paramount for the successful observation and
interpretation of topological surface states. Below are outlines of the methodologies for the key
techniques discussed.

Angle-Resolved Photoemission Spectroscopy (ARPES)

o Sample Preparation: High-quality single crystals of the target material are grown, typically
using a chemical vapor transport method.[2] The crystals are then cleaved in-situ under ultra-
high vacuum (UHV) conditions to expose a clean, atomically flat surface for measurement.
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e Instrumentation: The measurements are performed using a hemispherical electron analyzer
and a high-intensity, monochromatic light source, often from a synchrotron facility.[2]

e Measurement Parameters:

o Photon Energy: A range of photon energies (e.g., 20-100 eV) is used to distinguish
between surface and bulk states due to the different probing depths.

o Polarization: Both linear and circularly polarized light are often used to selectively excite
electrons from different orbitals and to study chiral properties.

o Temperature: Measurements are typically conducted at low temperatures (e.g., < 20 K) to
minimize thermal broadening and enhance spectral features.

o Energy and Angular Resolution: High energy (< 20 meV) and angular (< 0.2°) resolution
are crucial for resolving the fine details of the band structure and Fermi arcs.[2]

» Data Analysis: The collected photoemission intensity is plotted as a function of kinetic energy
and emission angle, which are then converted to binding energy and momentum to
reconstruct the electronic band structure and Fermi surface.

Scanning Tunneling Microscopy/Spectroscopy
(STMISTS)

o Sample Preparation: Similar to ARPES, single crystals are cleaved in-situ in a UHV chamber
to obtain a pristine surface.

¢ Instrumentation: A scanning tunneling microscope operating at low temperatures (typically <
5 K) is used.

e Measurement Procedure:

o Topography: A constant-current topographic image of the surface is first obtained to
identify atomically flat regions and any surface defects.

o Spectroscopy (dI/dV mapping): The differential conductance (dl/dV), which is proportional
to the local density of states (LDOS), is measured as a function of bias voltage at each
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point on a grid across the surface.

o Data Analysis (Quasiparticle Interference): The real-space dI/dV maps are Fourier
transformed to obtain the quasipatrticle interference (QPI) pattern in momentum space. The
scattering vectors in the QPI pattern provide information about the electronic band structure,
including the presence and connectivity of Fermi arcs.

Quantum Oscillation Measurements

e Sample Preparation: The single crystal is shaped into a well-defined geometry (e.g., a bar)
and electrical contacts are made for resistivity measurements (for SdH) or the sample is
mounted in a sensitive magnetometer (for dHVA).

e Instrumentation: The experiment is performed at very low temperatures (typically < 2 K) and
in high magnetic fields (up to and exceeding 14 T).

o Measurement Procedure: The resistivity or magnetization of the sample is measured as the
magnetic field is swept.

o Data Analysis: The oscillatory component of the signal is extracted by subtracting a smooth
background. The frequencies of the oscillations in 1/B are proportional to the extremal cross-
sectional areas of the Fermi surface pockets. The temperature dependence of the oscillation
amplitude is used to determine the effective mass of the charge carriers, and the phase of
the oscillations can be analyzed to extract the Berry phase.

Conclusion

The experimental validation of predicted topological surface states in NbP has been a
significant achievement in the field of topological materials. Through a combination of powerful
experimental techniques, researchers have been able to directly visualize the hallmark Fermi
arcs, probe the unique properties of the bulk electronic structure, and confirm the Weyl
semimetal nature of NbP. Comparative studies with other transition metal monopnictides, such
as TaAs, NbAs, and TaP, have further enriched our understanding of the role of spin-orbit
coupling and atomic constituents in determining the topological properties of these materials.
The detailed experimental protocols and compiled data presented in this guide offer a valuable
resource for researchers in the field, facilitating further exploration and the potential realization
of novel guantum phenomena in these fascinating materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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